Cas no 10071-60-0 (1-Chloro-2-pentene)

• Product Name: 1-Chloro-2-pentene
• CAS No: 10071-60-0
• MF: C₅H₉Cl
• MW: 104.577960729599
• CID: 2622990
• PubChem ID: 642169
• Update Time: 2025-10-28

1-Chloro-2-pentene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-pentene
• 10071-60-0
• 1-CHLOROPENT-2-ENE
• EN300-1985310
• trans-1-chloro-pent-2-ene
• InChI=1/C5H9Cl/c1-2-3-4-5-6/h3-4H,2,5H2,1H3/b4-3
• 2-pentene, 1-chloro-, (2E)-
• 830-873-0
• (2E)-1-chloropent-2-ene
• SCHEMBL531092

• Inchi： 1S/C5H9Cl/c1-2-3-4-5-6/h3-4H,2,5H2,1H3/b4-3+
• InChI Key： UPJCRKZUCADENN-ONEGZZNKSA-N
• SMILES： ClC/C=C/CC

Computed Properties

• Exact Mass: 104.039278g/mol
• Monoisotopic Mass: 104.039278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 39.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 104.58g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 1-Chloro-2-pentene

Comprehensive Overview of 1-Chloro-2-pentene (CAS No. 10071-60-0)

1-Chloro-2-pentene, with the CAS number 10071-60-0, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique chemical structure, which consists of a five-carbon chain with a chlorine atom attached to the second carbon and a double bond between the first and second carbons. The molecular formula of 1-Chloro-2-pentene is C₅H₉Cl, and its molecular weight is approximately 98.58 g/mol.

The physical properties of 1-Chloro-2-pentene are noteworthy for its applications in various industries. It is a colorless liquid with a characteristic odor and has a boiling point of around 76°C at standard atmospheric pressure. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and ether. These properties make it an ideal candidate for use in synthetic reactions and as an intermediate in the production of more complex molecules.

In the realm of chemical synthesis, 1-Chloro-2-pentene serves as a valuable building block for the synthesis of a wide range of compounds. Its reactivity stems from the presence of both the chlorine atom and the double bond, which can participate in various chemical reactions such as nucleophilic substitution, addition reactions, and polymerization. Recent studies have explored the use of 1-Chloro-2-pentene in the development of new materials and polymers with enhanced properties.

In the pharmaceutical industry, 1-Chloro-2-pentene has shown promise as an intermediate in the synthesis of drugs and drug candidates. One notable application is its use in the production of chiral intermediates, which are crucial for the development of enantiomerically pure drugs. Chiral intermediates are essential in pharmaceutical research because they can significantly improve the efficacy and reduce the side effects of drugs by ensuring that only the active enantiomer is present in the final product.

The environmental impact of 1-Chloro-2-pentene has also been a subject of recent research. Studies have focused on understanding its biodegradability and potential environmental fate. While it is generally considered to have low toxicity to aquatic organisms, proper handling and disposal practices are recommended to minimize any potential environmental risks.

In terms of safety, 1-Chloro-2-pentene should be handled with care due to its flammability and potential for skin and eye irritation. Appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

The market demand for 1-Chloro-2-pentene has been steadily increasing due to its diverse applications in various industries. Key drivers include advancements in synthetic chemistry techniques, growing demand for high-performance materials, and increasing investment in pharmaceutical research and development. Major players in the market are continuously innovating to develop new applications and improve production processes for this compound.

In conclusion, 1-Chloro-2-pentene (CAS No. 10071-60-0) is a multifaceted compound with significant potential across multiple fields. Its unique chemical structure and reactivity make it an invaluable resource for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improve our understanding of its properties, the importance of 1-Chloro-2-pentene is likely to grow even further.